2,5-Dibromoterephthaldiamide

• Molecular Formula: C8H6Br2N2O2
• Molecular Weight: 321.95 g/mol
• IUPAC Name: 2,5-dibromobenzene-1,4-dicarboxamide
• InChI: InChI=1S/C8H6Br2N2O2/c9-5-1-3(7(11)13)6(10)2-4(5)8(12)14/h1-2H,(H2,11,13)(H2,12,14)
• InChI Key: BNJNWFXIOAOULG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)C(=O)N)Br)C(=O)N

Description

2,5-Dibromoterephthaldiamide (hypothetical formula: C₈H₆Br₂N₂O₂) is a brominated aromatic diamide derivative.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dibromoterephthaldiamide typically involves the bromination of terephthalic acid followed by the conversion of the resulting dibromoterephthalic acid to the corresponding amide. One common method involves the following steps:

Bromination: Terephthalic acid is brominated using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 2,5-dibromoterephthalic acid.

Amidation: The dibromoterephthalic acid is then reacted with ammonia or an amine in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to form 2,5-Dibromoterephthaldiamide.

Industrial Production Methods

Industrial production methods for 2,5-Dibromoterephthaldiamide are similar to the laboratory synthesis but are scaled up and optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2,5-Dibromoterephthaldiamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

Reduction Reactions: The compound can be reduced to the corresponding diamine using reducing agents like lithium aluminum hydride.

Oxidation Reactions: Oxidation of the amide groups can yield the corresponding nitrile or carboxylic acid derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium amide or potassium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Reduction: Lithium aluminum hydride in anhydrous ether is a typical reducing agent.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic conditions are used.

Major Products

Substitution: Products include various substituted terephthaldiamide derivatives.

Reduction: The major product is 2,5-diaminoterephthaldiamide.

Oxidation: Products include 2,5-dibromoterephthalonitrile and 2,5-dibromoterephthalic acid.

Scientific Research Applications

2,5-Dibromoterephthaldiamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a precursor for drug development.

Industry: It is used in the production of flame retardants, dyes, and advanced materials.

Mechanism of Action

The mechanism of action of 2,5-Dibromoterephthaldiamide in biological systems involves its interaction with cellular proteins and enzymes. The bromine atoms can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modification of enzyme activity. The amide groups can also participate in hydrogen bonding and other non-covalent interactions, affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

However, comparisons can be drawn with other diamides and halogenated compounds described in the evidence to highlight methodological approaches for evaluating such molecules.

Structural and Functional Comparisons

(2S)-2,5-Diaminopentanamide Dihydrochloride Formula: C₅H₁₃N₃O•(HCl)₂ . Key Differences: Unlike 2,5-Dibromoterephthaldiamide, this compound is an aliphatic diamide with amino and hydrochloride groups. Its safety profile is marked by unclassified physical, health, and environmental hazards, though toxicological data remain incomplete .

Ranitidine-Related Compounds

• Examples :

• Ranitidine Diamine Hemifumarate : Contains a furan-methyl-thioethylamine backbone with a hemifumarate counterion .
• Ranitidine Amino Alcohol Hemifumarate: Features a dimethylamino-methyl-furan methanol structure . Key Differences: These compounds lack bromine substituents but share functional groups (e.g., amines, sulfides) that influence reactivity and stability. Regulatory standards for impurities in pharmaceuticals, such as those outlined in USP 35, emphasize the need for rigorous purity assessments .

Thiazol-5-ylmethyl Carbamates Examples: Complex carbamates with thiazole rings and hydroxy-phenyl groups .